Cas no 117613-30-6 (4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid)

4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid structure

117613-30-6 structure

Product Name:4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

CAS No:117613-30-6

Molecular Formula:C₈H₇NO₃

Molecular Weight:165.14608

MDL:MFCD07772855

CID:133755

PubChem ID:7164641

4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Properties

Names and Identifiers

- 4H-Furo[3,2-b]pyrrole-5-carboxylicacid, 4-methyl-
- 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid
- 4-METHYL-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID, TECH
- 4-methylfuro[3,2-b]pyrrole-5-carboxylic acid
- 4H-Furo[3,2-b]pyrrole-5-carboxylicacid,4-methyl
- BB_NC-2430
- 5-Carboxy-4-methyl-4H-furo[3,2-b]pyrrole
- 4-Methyl-4H-furo[3,2-b]pyrrol-5-carboxylic acid
- 4H-Furo[3,2-b]pyrrole-5-carboxylicacid,4-methyl-(9CI)
- MFCD07772855
- W-204950
- C90708
- NS-01313
- 4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid, AldrichCPR
- AKOS001875402
- Z1201624163
- FT-0706258
- EN300-114626
- 4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylicacid
- 117613-30-6
- F1907-1438
- DTXSID30428213
- SCHEMBL1340122
- DB-010076
- STL146368
- BBL030848
- MDL： MFCD07772855
- InChIKey： ITEWRYWRNQCNHT-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7NO3/c1-9-5-2-3-12-7(5)4-6(9)8(10)11/h2-4H,1H3,(H,10,11)
- SMILES： CN1C(=CC2=C1C=CO2)C(O)=O

Computed Properties

Exact Mass: 165.04300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 165.042593085g/mol
Heavy Atom Count: 12
Complexity: 207
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 55.4Å²

Experimental Properties

LogP: 1.46950
PSA: 55.37000
Boiling Point: 348.3±22.0 °C at 760 mmHg
Melting Point: 200 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 164.4±22.3 °C
Density: 1.4±0.1 g/cm3

4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P008UHS-250mg	4-METHYL-4H-FURO[3,2-B]PYRROLE-5-CARBOXYLIC ACID	117613-30-6	95%	250mg	$144.00
A2B Chem LLC	AE11968-100mg	4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	90%	100mg	$119.00
Aaron	AR008UQ4-50mg	4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	95%	50mg	$111.00	2025-04-03
abcr	AB224844-250 mg	4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid; tech.	117613-30-6		250mg	€181.40	2023-04-27
Ambeed	A260777-5g	4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	98+%	5g	$1491.0
Apollo Scientific	OR3798-250mg	4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	tech	250mg	£105.00
Chemenu	CM325065-10mg	4-Methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	95%+	10mg	$191
Enamine	EN300-114626-0.05g	4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	95.0%	0.05g	$62.0	2025-02-21
Life Chemicals	F1907-1438-0.25g	4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	95%+	0.25g	$233.0	2023-09-07
OTAVAchemicals	3672526-50MG	4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid	117613-30-6	95%	50MG	$115	2023-06-29

4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid Related Literature

1. Back cover

Lab Chip, 2011,11, 4281-4282
2. Fabrication of porous thin films of block copolymer at the liquid/liquid interface and construction of composite films doped with noble metal nanoparticles†

Qian Wang,Xingjuan Zhao,Xiao-Kai Zhang,Yong-Ill Lee,Hong-Guo Liu RSC Adv., 2015,5, 69339-69347
3. A novel amphiphilic fluorescent probe BODIPY–O-CMC–cRGD as a biomarker and nanoparticle vector†

Tingting Zhu,Ji Xiong,Zhongbo Xue,Yu Su,Fengnan Sun,Jialiang Xu,Shuxian Meng RSC Adv., 2018,8, 20087-20094
4. High quantum-yield luminescent MoS2 quantum dots with variable light emission created via direct ultrasonic exfoliation of MoS2 nanosheets†

Yun-Ping Qiu RSC Adv., 2015,5, 95178-95182
5. Liquid phase deposition of TiO2 nanolayer affords CH3NH3PbI3/nanocarbon solar cells with high open-circuit voltage†

Haining Chen,Zhanhua Wei,Keyou Yan,Ya Yi,Jiannong Wang,Shihe Yang Faraday Discuss., 2014,176, 271-286
6. Designing highly fluorescent, arylated poly(phenylene vinylene)s of intrinsic microporosity†

Ana Clara B. Rodrigues,Isabell S. Geisler,Patrick Klein,João Pina,Fabian J. H. Neuhaus,Elke Dreher,Christian W. Lehmann,Ullrich Scherf,J. Sérgio Seixas de Melo J. Mater. Chem. C, 2020,8, 2248-2257
7. Controlling the synthesis of novel chiral polyoxometalate-based compounds and racemic compounds from the same system†

Yi Zhang,Ling Zhang,Zhaomin Hao,Fang Luo Dalton Trans., 2010,39, 7012-7016
8. Confined alkali metal ions in two-dimensional aluminum phosphate promoted activity for the condensation of lactic acid to 2,3-pentanedione†

Xinli Li,Ju Zhang,Yunsheng Dai,Congming Tang,Chenglong Yang New J. Chem., 2021,45, 13806-13813
9. High energy resolution fluorescence detectionXANES – an in situ method to study the interaction of adsorbed molecules with metal catalysts in the liquid phase†

Haresh G. Manyar,Richard Morgan,Kevin Morgan,Bo Yang,P. Hu,Jacinto Sá,Christopher Hardacre Catal. Sci. Technol., 2013,3, 1497-1500
10. Inside back cover

Phys. Chem. Chem. Phys., 2020,22, 7651-7651

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyrroles

117613-30-6 (4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:117613-30-6)4-methyl-4H-furo[3,2-b]pyrrole-5-carboxylic acid

Purity:99%

Quantity:5g

Price($):1342.0